imidazo[2,1-f][1,2,4]triazine

• IUPAC Name: imidazo[2,1-f][1,2,4]triazine
• InChI: InChI=1S/C5H4N4/c1-2-9-5(7-1)3-6-4-8-9/h1-4H
• InChI Key: KICAUGXUKBYQLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)C=NC=N2
• Molecular Formula: C5H4N4
• Molecular Weight: 120.11 g/mol
• CAS RN: 104744-29-8

Description

Imidazo[2,1-f][1,2,4]triazine is an interesting and versatile molecule that has been studied for its potential applications in a wide range of scientific fields. It is a heterocyclic compound that contains three nitrogen atoms in a cyclic structure, and is classified as a triazine. Imidazo[2,1-f][1,2,4]triazine has been found to have a wide range of biological and physiological effects, making it a valuable tool for research in many areas.

Scientific Research Applications

GABAA Agonists for Anxiety Treatment

Imidazo[2,1-f][1,2,4]triazin-8-ones have been identified as high-affinity GABAA agonists. Research by Goodacre et al. (2006) showed that these compounds exhibit functional selectivity for the GABAAα2 and α3-subtypes and have anxiolytic effects in animal models of anxiety with minimal sedation at full BZ binding site occupancy (Goodacre et al., 2006). Another study by Jennings et al. (2006) also indicated that imidazo[1,2-b][1,2,4]triazines are functionally selective GABAA agonists for the treatment of anxiety (Jennings et al., 2006).

Dual Inhibitor of IGF-1R and IR

A 2010 study described the development of 5,7-disubstituted imidazo[5,1-f][1,2,4]triazine inhibitors of insulin-like growth factor-1 receptor (IGF-1R) and insulin receptor (IR). This research, conducted by Jin et al., led to the identification of compound 9b, a potent, selective, and orally bioavailable dual inhibitor of IGF-1R and IR with in vivo efficacy in tumor xenograft models (Jin et al., 2010).

Exclusion of Antimicrobial Activity

Sztanke et al. (2004) conducted a study to exclude the potential antimicrobial activity of certain analgesic active imidazo[2,1-c][1,2,4]triazines. The study concluded that these compounds, despite their significant antinociceptive activity, did not influence the growth of the tested microorganisms, which can be beneficial for analgesic active compounds (Sztanke et al., 2004).

Synthesis and Biochemical Testing as AMP Deaminase Inhibitors

Lindell, Maechling, and Sabina (2010) synthesized 3-(Carboxyphenylethyl)imidazo[2,1-f][1,2,4]triazines and evaluated them as inhibitors of AMP deaminase. Their research showed that these compounds represent a new class of AMP deaminase inhibitors, with some compounds demonstrating significant inhibitory effects on human AMPD recombinant isozymes (Lindell, Maechling, & Sabina, 2010).

Antiasthma Agents

A 1985 study by Paul et al. explored imidazo[1,5-d][1,2,4]triazines as potential antiasthma agents. These compounds, discovered through the inhibition of histamine release from antigen-challenged, sensitized human basophils, showed promising in vivo activity in animal models for asthma treatment (Paul et al., 1985).